Cas no 932451-77-9 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide
• CAS No: 932451-77-9
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5513394
• Update Time: 2025-06-09

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-2-phenylethanesulfonamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide

• Inchi： 1S/C18H22N2O4S2/c1-25(21,22)20-12-5-8-16-9-10-17(14-18(16)20)19-26(23,24)13-11-15-6-3-2-4-7-15/h2-4,6-7,9-10,14,19H,5,8,11-13H2,1H3
• InChI Key： OHDGJGXPROPDCC-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)(=O)=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide

Recent Advances in the Study of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide (CAS: 932451-77-9)

The compound N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide (CAS: 932451-77-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its structural modifications to enhance bioavailability and target specificity. Studies have demonstrated that the sulfonamide moiety plays a critical role in its binding affinity to specific biological targets, making it a promising candidate for further investigation.

In vitro and in vivo studies have revealed that N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may have applications in oncology, particularly in targeting specific signaling pathways that are dysregulated in cancer cells.

One of the key challenges in the development of this compound is its pharmacokinetic profile. Recent studies have employed advanced computational modeling and structure-activity relationship (SAR) analyses to optimize its metabolic stability and reduce potential off-target effects. These efforts have led to the identification of several analogs with improved pharmacological properties, paving the way for further preclinical evaluation.

The safety and toxicity profile of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide have also been investigated in recent studies. Results from acute and subchronic toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further long-term toxicity studies are warranted to fully assess its safety profile.

In conclusion, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide represents a promising candidate for drug development, with potential applications in inflammation and oncology. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through the drug development pipeline. Future studies will likely explore its efficacy in more complex disease models and investigate its potential synergies with existing therapies.